Cas no 7411-22-5 ( )

  structure
  structure
Product name: 
CAS No:7411-22-5
MF:C4H7N3S2
MW:161.24848
CID:979046
PubChem ID:350474

  Chemical and Physical Properties

Names and Identifiers

    • 7411-22-5
    • EN300-364415
    • DTXSID80325561
    • SCHEMBL4577350
    • 3,5-Bis(methylsulfanyl)-4H-1,2,4-triazole
    • NSC511366
    • NSC-511366
    • 3,5-bis(methylsulfanyl)-1H-1,2,4-triazole
    •  
    • Inchi: InChI=1S/C4H7N3S2/c1-8-3-5-4(9-2)7-6-3/h1-2H3,(H,5,6,7)
    • InChI Key: DCXAZZQEURPCCG-UHFFFAOYSA-N
    • SMILES: CSC1=NC(=NN1)SC

Computed Properties

  • Exact Mass: 161.00831
  • Monoisotopic Mass: 161.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 89.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2Ų
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.39
  • Boiling Point: 365.1°C at 760 mmHg
  • Flash Point: 174.6°C
  • Refractive Index: 1.636
  • PSA: 41.57

  Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-364415-0.1g
3,5-bis(methylsulfanyl)-4H-1,2,4-triazole
7411-22-5
0.1g
$943.0 2023-03-02
Enamine
EN300-364415-0.25g
3,5-bis(methylsulfanyl)-4H-1,2,4-triazole
7411-22-5
0.25g
$985.0 2023-03-02
Enamine
EN300-364415-2.5g
3,5-bis(methylsulfanyl)-4H-1,2,4-triazole
7411-22-5
2.5g
$2100.0 2023-03-02
Enamine
EN300-364415-5.0g
3,5-bis(methylsulfanyl)-4H-1,2,4-triazole
7411-22-5
5.0g
$3105.0 2023-03-02
Enamine
EN300-364415-0.05g
3,5-bis(methylsulfanyl)-4H-1,2,4-triazole
7411-22-5
0.05g
$900.0 2023-03-02
Enamine
EN300-364415-0.5g
3,5-bis(methylsulfanyl)-4H-1,2,4-triazole
7411-22-5
0.5g
$1027.0 2023-03-02
Enamine
EN300-364415-1.0g
3,5-bis(methylsulfanyl)-4H-1,2,4-triazole
7411-22-5
1g
$0.0 2023-06-07
Enamine
EN300-364415-10.0g
3,5-bis(methylsulfanyl)-4H-1,2,4-triazole
7411-22-5
10.0g
$4606.0 2023-03-02

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